4-(2-fluorobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(4-fluorophenyl)-4-[(2-fluorophenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C16H9F2NO2/c17-12-7-5-10(6-8-12)15-19-14(16(20)21-15)9-11-3-1-2-4-13(11)18/h1-9H/b14-9-
• InChI Key: WBWWNPAYNJUAGW-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)F)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)F)F
• Molecular Formula: C16H9F2NO2
• Molecular Weight: 285.24 g/mol

Description

4-(2-fluorobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one, also known as FOXY, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. FOXY is a synthetic compound that belongs to the oxazole family and is a derivative of benzylidene. It has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 4-(2-fluorobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the inhibition of fungal and bacterial growth, and the induction of apoptosis. It has also been shown to exhibit fluorescence properties, which make it a potential candidate for use as a fluorescent probe for imaging biological systems.

Advantages and Limitations for Lab Experiments

4-(2-fluorobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one has several advantages and limitations for lab experiments. One of its advantages is its ability to inhibit the growth of cancer cells, fungi, and bacteria, which makes it a potential candidate for use in the development of new drugs. Its fluorescent properties also make it a potential candidate for use in imaging biological systems. However, one of its limitations is its limited solubility in water, which makes it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the study of 4-(2-fluorobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one. One direction is the development of new drugs based on its anticancer, antifungal, and antibacterial activities. Another direction is the use of this compound as a fluorescent probe for imaging biological systems. Further research is also needed to fully understand its mechanism of action and its potential applications in various fields.

Synthesis Methods

4-(2-fluorobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one has been synthesized using various methods, including the reaction of 2-fluorobenzaldehyde with 4-fluoroaniline in the presence of acetic acid and sodium acetate. Another method involves the reaction of 2-fluorobenzaldehyde with 4-fluoroaniline in the presence of a catalytic amount of piperidine and acetic acid. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

4-(2-fluorobenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.